Cas no 2228434-55-5 (3-(5-bromothiophen-3-yl)propane-1-thiol)

• Product Name: 3-(5-bromothiophen-3-yl)propane-1-thiol
• CAS No: 2228434-55-5
• MF: C₇H₉BrS₂
• MW: 237.1803586483
• CID: 6313904
• PubChem ID: 165845709
• Update Time: 2025-06-12

3-(5-bromothiophen-3-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-3-yl)propane-1-thiol
• EN300-1919258
• 2228434-55-5

• Inchi： 1S/C7H9BrS2/c8-7-4-6(5-10-7)2-1-3-9/h4-5,9H,1-3H2
• InChI Key： ARVZDHBEFZFQPB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)CCCS

Computed Properties

• Exact Mass: 235.93291g/mol
• Monoisotopic Mass: 235.93291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.2Ų

Additional information on 3-(5-bromothiophen-3-yl)propane-1-thiol

Research Briefing on 3-(5-bromothiophen-3-yl)propane-1-thiol (CAS: 2228434-55-5) in Chemical Biology and Pharmaceutical Applications

The compound 3-(5-bromothiophen-3-yl)propane-1-thiol (CAS: 2228434-55-5) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This thiol-functionalized bromothiophene derivative exhibits unique physicochemical properties that make it particularly valuable for drug discovery and bioconjugation applications. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel therapeutic agents and biochemical probes.

Structural analysis reveals that the molecule combines the electron-rich thiophene ring with a reactive thiol group, separated by a three-carbon linker. The presence of the bromine atom at the 5-position of the thiophene ring provides an additional handle for further functionalization through cross-coupling reactions. This dual functionality (thiol and bromine) enables diverse chemical modifications, making it particularly attractive for combinatorial chemistry approaches in drug discovery.

In recent pharmaceutical research, this compound has been investigated as a key intermediate in the synthesis of potential kinase inhibitors. The thiophene core mimics important pharmacophores found in several FDA-approved drugs, while the thiol group allows for covalent binding strategies that are gaining renewed interest in targeted drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating irreversible inhibitors of cysteine-containing proteins through selective thiol-disulfide exchange reactions.

From a chemical biology perspective, 3-(5-bromothiophen-3-yl)propane-1-thiol has shown remarkable potential in bioconjugation applications. Its thiol group readily forms stable bonds with maleimides and other electrophiles commonly used in protein labeling, while the bromothiophene moiety can participate in subsequent click chemistry reactions. This dual reactivity has been exploited in recent work on antibody-drug conjugates (ADCs), where it serves as a bifunctional linker between cytotoxic payloads and targeting antibodies.

Ongoing research is exploring the compound's utility in materials science applications, particularly in the development of self-assembled monolayers (SAMs) for biosensor interfaces. The bromine atom provides an additional modification site that can be used to tune surface properties after SAM formation, offering new possibilities for creating multifunctional biointerfaces. Preliminary results suggest these modified surfaces exhibit improved stability and selectivity for biomolecular recognition.

Safety and toxicity profiles of 3-(5-bromothiophen-3-yl)propane-1-thiol are currently under investigation, with early data suggesting it requires standard handling precautions typical for thiol-containing compounds. Researchers should note that the compound may undergo oxidation to form disulfide dimers under certain conditions, which should be considered when designing experimental protocols. Proper storage under inert atmosphere and protection from light are recommended to maintain compound integrity.

Future research directions for this compound include exploration of its potential in PROTAC (proteolysis targeting chimera) development, where its dual functionality could facilitate simultaneous binding to target proteins and E3 ubiquitin ligases. Additionally, its application in the development of covalent fragment-based drug discovery libraries represents another promising avenue that is currently being pursued by several research groups.